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Compound of Interest

Compound Name: JNJ-26993135

Cat. No.: B1673010 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
JNJ-26993135 is a potent and selective inhibitor of leukotriene A4 hydrolase (LTA4H).[1][2][3]

LTA4H is a bifunctional zinc metalloenzyme that catalyzes the final step in the biosynthesis of

leukotriene B4 (LTB4), a powerful pro-inflammatory lipid mediator.[4][5] LTB4 is a potent

chemoattractant for neutrophils and is implicated in a variety of inflammatory diseases.[4][6] By

inhibiting LTA4H, JNJ-26993135 blocks the production of LTB4, making it a valuable tool for

research in inflammation and related cellular signaling pathways.[7][8]

These application notes provide a detailed protocol for the preparation of JNJ-26993135 stock

solutions for use in cell culture experiments. Adherence to these guidelines will help ensure the

stability, and consistent performance of the compound in your cellular assays.

Chemical Properties and Storage
A summary of the key chemical properties of JNJ-26993135 is provided in the table below.
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Property Value Source

Chemical Name

1-[4-(Benzothiazol-2-yloxy)-

benzyl]-piperidine-4-carboxylic

acid

[1]

Molecular Formula C₂₀H₂₀N₂O₃S [1]

Molecular Weight 368.45 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Purity >98% [1]

Storage Conditions:

Form Short-Term Storage Long-Term Storage Source

Solid Powder
0 - 4°C (days to

weeks)

-20°C (months to

years)
[1]

Stock Solution (in

DMSO)

0 - 4°C (days to

weeks)
-20°C (months) [1]

For optimal stability, it is recommended to prepare fresh dilutions from the stock solution for

each experiment and to minimize freeze-thaw cycles of the stock solution.

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of JNJ-26993135 in dimethyl

sulfoxide (DMSO).

Materials:

JNJ-26993135 powder
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Anhydrous or cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Sterile pipette tips

Procedure:

Calculate the required mass of JNJ-26993135: To prepare a 10 mM stock solution, the

required mass can be calculated using the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.01 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 368.45 g/mol

Mass (mg) = 0.01 mol/L * 0.001 L * 368.45 g/mol * 1000 mg/g = 3.6845 mg

Weighing the compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the calculated mass of JNJ-26993135 powder into the microcentrifuge

tube.

Dissolving the compound:

Add the desired volume of DMSO to the microcentrifuge tube containing the JNJ-
26993135 powder. For the example above, this would be 1 mL.

Vortex the tube gently until the powder is completely dissolved. If necessary, gentle

warming in a 37°C water bath can aid dissolution.
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Storage:

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage.

Note on DMSO concentration in cell culture: The final concentration of DMSO in your cell

culture medium should be kept as low as possible to avoid cytotoxicity. A final concentration of

0.1% DMSO is generally considered safe for most cell lines, while some may tolerate up to

0.5%.[9] It is recommended to perform a dose-response curve for DMSO on your specific cell

line to determine the optimal non-toxic concentration.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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